Arginyl-Methionine
Overview
Description
Arginyl-Methionine, also known as Arg-Met, is a dipeptide formed from L-arginine and L-methionine residues . It is a metabolite, an intermediate or product resulting from metabolism . The molecular formula of Arginyl-Methionine is C11H23N5O3S .
Molecular Structure Analysis
The molecular structure of Arginyl-Methionine consists of 11 carbon atoms, 23 hydrogen atoms, 5 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom . The average mass is 305.397 Da .Chemical Reactions Analysis
Arginyl-Methionine is involved in various chemical reactions. For instance, protein arginine methylation, a post-translational modification, is a key process involving Arginyl-Methionine . This modification is carried out by protein arginine methyltransferases (PRMTs), which transfer methyl groups from S-adenosyl-L-methionine to the arginine residues of protein substrates .Physical And Chemical Properties Analysis
Arginyl-Methionine has a molecular weight of 305.4 . It is typically stored as a powder at -20°C for up to 3 years or at 4°C for up to 2 years .Mechanism of Action
Arginine, a component of Arginyl-Methionine, plays a crucial role in the regulation of immune responses . It serves as a substrate for distinct metabolic pathways that profoundly affect immune cell biology . Arginine availability, synthesis, and catabolism are highly interrelated aspects of immune responses .
Future Directions
Arginine methylation, a process involving Arginyl-Methionine, has been associated with various cellular processes, including transcription, RNA processing, signal transduction cascades, the DNA damage response, and liquid–liquid phase separation . Future research may focus on the clinical relevance of PRMT inhibitors for the therapy of neurodegenerative diseases and cancer .
properties
CAS RN |
45243-23-0 |
|---|---|
Product Name |
Arginyl-Methionine |
Molecular Formula |
C11H23N5O3S |
Molecular Weight |
305.40 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylsulfanylbutanoic acid |
InChI |
InChI=1S/C11H23N5O3S/c1-20-6-4-8(10(18)19)16-9(17)7(12)3-2-5-15-11(13)14/h7-8H,2-6,12H2,1H3,(H,16,17)(H,18,19)(H4,13,14,15)/t7-,8-/m0/s1 |
InChI Key |
ROWCTNFEMKOIFQ-YUMQZZPRSA-N |
Isomeric SMILES |
CSCC[C@@H](C(=O)O)NC(=O)[C@H](CCCN=C(N)N)N |
SMILES |
CSCCC(C(=O)O)NC(=O)C(CCCN=C(N)N)N |
Canonical SMILES |
CSCCC(C(=O)O)NC(=O)C(CCCN=C(N)N)N |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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